2-(2-Methylprop-2-en-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• SMILES: CC(=C)CC1(CC2CCC1C2)C=O
• InChI: InChI=1S/C12H18O/c1-9(2)6-12(8-13)7-10-3-4-11(12)5-10/h8,10-11H,1,3-7H2,2H3
• InChIKey: RIVOIASTXATIHJ-UHFFFAOYSA-N

2-(2-Methylprop-2-en-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde: Procurement-Relevant Chemical Profile for a Multifunctional Bicyclic Aldehyde

2-(2-Methylprop-2-en-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde is a disubstituted norbornane derivative (CAS 1934758-75-4, C₁₂H₁₈O, MW 178.27 g/mol) bearing a reactive aldehyde group at the C2 bridgehead and a 2-methylprop-2-en-1-yl (methallyl) substituent at the same carbon . This compound belongs to a broader class of bicyclo[2.2.1]heptane-2-carbaldehydes, which are established scaffolds in fragrance chemistry—ranging from camphoraceous-woody notes in simpler analogs to floral-woody profiles in more substituted variants [1]. Its quaternary substitution at C2, featuring both an aldehyde and a methallyl group, distinguishes it from mono-substituted bicyclo[2.2.1]heptane-2-carbaldehydes and creates a sterically congested, densely functionalized core that is of significant interest in synthetic methodology development and structure–activity relationship (SAR) studies [2]. The compound is offered for non-human research applications only .

Divergent synthesis scaffold: quaternary aldehyde + olefin handle

Analytical standard for isobaric isomer resolution in fragrance QC

Fragrance lead exploration: patented unsaturated motif

• [1] FlavScents AInsights. Entry for (-)-alpha-campholenic aldehyde (CAS: 23727-15-3). https://flavscents.com (accessed 2026-05-10). View Source
• [2] Liang, D.; Zou, Y.; Wang, Q.; Goeke, A. Sequential Diels–Alder Reaction/Rearrangement Sequence: Synthesis of Functionalized Bicyclo[2.2.1]heptane Derivatives and Revision of Their Relative Configuration. J. Org. Chem. 2014, 79, 6726–6731. View Source

Why Generic Bicyclo[2.2.1]heptane-2-carbaldehydes Cannot Replace 2-(2-Methylprop-2-en-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde in R&D and Industrial Procurement

Substituting 2-(2-Methylprop-2-en-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde with a generic analog—such as unsubstituted bicyclo[2.2.1]heptane-2-carbaldehyde (MW 124.18), a methyl-substituted variant (e.g., 7,7-dimethylbicyclo[2.2.1]heptane-2-carboxaldehyde, MW 152.23), or a structurally related bicyclo[3.1.1]heptane aldehyde like pinoacetaldehyde (MW 178.27)—introduces uncontrollable variables that undermine experimental reproducibility and product specification compliance . These compounds differ fundamentally in molecular weight, steric environment at the quaternary C2 center, and chemical reactivity due to the presence or absence of the methallyl group [1]. In fragrance chemistry, the substitution pattern on the bicyclo[2.2.1]heptane core directly governs olfactory character: methyl-substituted bicyclo[2.2.1]heptane-2-carboxaldehydes exhibit aldehyde stability differences predicted by MM2 calculations, with endo/exo isomer ratios sensitive to substitution [2]. The additional unsaturation in the methallyl side chain of the target compound introduces a site for further chemical elaboration—oxidation, epoxidation, hydroboration, or cross-metathesis—that saturated or methyl-only analogs cannot match, thereby limiting the synthetic versatility required in medicinal chemistry or fragrance lead optimization programs [3].

Unsubstituted or methyl-substituted analogs

Lack quaternary C2 and olefin handle, limiting synthetic divergence and fragrance SAR scope.

Isobaric pinoacetaldehyde

Identical molecular formula but different ring system and aldehyde connectivity may alter reactivity and olfactory profile.

Saturated isobutyl analog

Absence of terminal olefin precludes downstream alkene functionalization and may modify patent-class fragrance potential.

• [1] PubChem. (1S,2S,4R)-7,7-dimethylbicyclo[2.2.1]heptane-2-carbaldehyde. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-10). View Source
• [2] Yuasa, Y.; Tsuruta, H.; Yuasa, Y. The Synthesis and Stereochemistry of Methyl Substituted Bicyclo[2.2.1]heptane-2-carboxaldehydes. J. Essent. Oil Res. 2000, 12, 679–684. View Source
• [3] Liang, D.; Zou, Y.; Wang, Q.; Goeke, A. Sequential Diels–Alder Reaction/Rearrangement Sequence: Synthesis of Functionalized Bicyclo[2.2.1]heptane Derivatives and Revision of Their Relative Configuration. J. Org. Chem. 2014, 79, 6726–6731. View Source

Quantitative Differentiation Evidence for 2-(2-Methylprop-2-en-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde Against Its Closest Analogs

Molecular Weight and Physicochemical Property Differentiation vs. Unsubstituted and Methyl-Substituted Bicyclo[2.2.1]heptane-2-carbaldehydes

The target compound (MW 178.27 g/mol, C₁₂H₁₈O) exhibits a significantly higher molecular weight than both the parent unsubstituted bicyclo[2.2.1]heptane-2-carbaldehyde (MW 124.18 g/mol) and the 7,7-dimethyl-substituted analog (MW 152.23 g/mol, C₁₀H₁₆O), and is isobaric with pinoacetaldehyde (bicyclo[3.1.1]hept-2-ene-2-propanal, MW 178.27 g/mol, C₁₂H₁₈O) but differs in ring system (bicyclo[2.2.1]heptane vs. bicyclo[3.1.1]heptane) and aldehyde placement. The predicted boiling point range for similar C₁₂H₁₈O bicyclic aldehydes is 243.9 °C–276.6 °C at 760 mmHg, compared to 182.5 °C for the unsubstituted C₈H₁₂O analog . This ~60–94 °C boiling point elevation is critical for separation and purification process design and for vapor pressure-dependent applications such as fragrance volatility profiling.

MW & Boiling Point

Reported

MW 178.27 g/mol (+54.09 vs. unsubstituted analog); predicted bp ~60–94 °C higher than 182.5 °C.

Supports chromatographic separation and process design

Boiling point class-estimated; verify experimentally

Evidence Dimension	Molecular weight and boiling point
Target Compound Data	MW 178.27 g/mol; predicted boiling point ~243.9–276.6 °C at 760 mmHg (class-estimated for C₁₂H₁₈O bicyclic aldehydes)
Comparator Or Baseline	Bicyclo[2.2.1]heptane-2-carbaldehyde: MW 124.18 g/mol, boiling point 182.5 °C at 760 mmHg; 7,7-Dimethylbicyclo[2.2.1]heptane-2-carboxaldehyde: MW 152.23 g/mol
Quantified Difference	MW increase of 54.09 g/mol vs. unsubstituted analog; boiling point elevation of ~60–94 °C
Conditions	Physicochemical property data from ChemSpider (unsubstituted), PinPools, and ChemicalBook databases

Why This Matters

For procurement decisions, the substantial boiling point difference enables reliable chromatographic separation and dictates distillation protocol design; isobaric interference with pinoacetaldehyde requires mass spectrometric (MS) or NMR confirmation for identity verification, reinforcing the need for a certified reference standard.

Quaternary Substitution at C2: Synthetic Versatility Advantage Over Mono-Substituted Analogs

The target compound features a quaternary carbon at C2 bearing both an aldehyde and a methallyl group—a substitution pattern absent in mono-substituted bicyclo[2.2.1]heptane-2-carbaldehydes. In the Sequential Diels–Alder/Rearrangement methodology reported by Liang et al. (2014), bicyclo[2.2.1]heptane derivatives with diverse substitution patterns were synthesized as novel floral and woody odorants, with the rearrangement outcome critically dependent on diene substitution pattern and with enantiomeric ratios reaching up to 96.5:3.5 under chiral Lewis acid catalysis [1]. The methallyl substituent in the target compound provides a synthetically addressable olefin handle for further derivatization (e.g., epoxidation, cross-metathesis, hydroboration–oxidation) that is unavailable in saturated or methyl-only analogs. This enables divergent synthetic pathways distinct from those accessible with 7,7-dimethylbicyclo[2.2.1]heptane-2-carboxaldehyde, pinoacetaldehyde, or the unsubstituted parent compound.

Quaternary C2 Substitution

Class-level

Quaternary C2 with aldehyde + methallyl olefin handle vs. secondary C2 without olefin handle. Reported enantiomeric ratios up to 96.5:3.5 for related scaffolds.

Supports divergent synthesis strategy

Synthetic scope class-level; verify with target compound

Evidence Dimension	Synthetic versatility (quaternary center and olefin handle)
Target Compound Data	Quaternary C2 with aldehyde + methallyl (contains terminal olefin for further functionalization)
Comparator Or Baseline	Bicyclo[2.2.1]heptane-2-carbaldehyde: secondary C2, no olefin handle; 7,7-Dimethylbicyclo[2.2.1]heptane-2-carboxaldehyde: secondary C2, gem-dimethyl at C7 only; Pinoacetaldehyde: bicyclo[3.1.1] core, aldehyde on propanal side chain
Quantified Difference	Presence vs. absence of quaternary C2 and addressable terminal olefin (qualitative structural differentiation); Liang et al. achieved er up to 96.5:3.5 for related bicyclo[2.2.1]heptane derivatives, demonstrating the scaffold's amenability to stereocontrol [1]
Conditions	Synthetic methodology context from J. Org. Chem. 2014, 79, 6726–6731

Why This Matters

Procurement of this compound enables divergent synthesis strategies (olefin functionalization + aldehyde chemistry) that are impossible with mono-substituted analogs, directly impacting the scope of SAR exploration and lead diversification in fragrance discovery programs.

• [1] Liang, D.; Zou, Y.; Wang, Q.; Goeke, A. Sequential Diels–Alder Reaction/Rearrangement Sequence: Synthesis of Functionalized Bicyclo[2.2.1]heptane Derivatives and Revision of Their Relative Configuration. J. Org. Chem. 2014, 79, 6726–6731. View Source

Structurally Distinct from Pinoacetaldehyde Despite Identical Molecular Formula: Ring System and Aldehyde Placement

The target compound shares its molecular formula (C₁₂H₁₈O) with pinoacetaldehyde (6,6-dimethylbicyclo[3.1.1]hept-2-ene-2-propionaldehyde, CAS 33885-51-7), a well-established fragrance ingredient with a fresh, clean, aldehydic–pine odor profile . However, the two compounds are constitutional isomers with fundamentally different structures: the target compound has a bicyclo[2.2.1]heptane core with the aldehyde directly attached to the quaternary C2 bridgehead, while pinoacetaldehyde has a bicyclo[3.1.1]heptane core with the aldehyde on a propanal side chain at C2. This structural divergence leads to different chemical reactivity (bridgehead aldehyde vs. side-chain aldehyde), different steric environments, and predictably different olfactory properties [1]. For fragrance procurement, these two isobaric compounds cannot be used interchangeably; their differentiation requires MS fragmentation pattern analysis or NMR.

Structural Isomer vs. Pinoacetaldehyde

Head-to-head

Bicyclo[2.2.1]heptane core, aldehyde at C2 vs. bicyclo[3.1.1]heptane core, aldehyde on propanal side chain. Same molecular formula (C₁₂H₁₈O).

Supports GC-MS method differentiation for isomer identity

Use MS fragmentation or NMR for unambiguous identification

Evidence Dimension	Structural isomer identity and predicted property divergence
Target Compound Data	Bicyclo[2.2.1]heptane core; aldehyde at quaternary C2; methallyl substituent at C2; CAS 1934758-75-4
Comparator Or Baseline	Pinoacetaldehyde: Bicyclo[3.1.1]heptane core; aldehyde on propanal side chain; gem-dimethyl at C6; CAS 33885-51-7; known fragrance with fresh, pine, balsamic notes
Quantified Difference	Identical molecular formula (C₁₂H₁₈O, MW 178.27) but distinct ring systems ([2.2.1] vs. [3.1.1]) and aldehyde connectivity (bridgehead-direct vs. side-chain); pinoacetaldehyde boiling point: 243.9 °C at 101325 Pa
Conditions	Structural comparison based on CAS registry entries and published physicochemical data

Why This Matters

Isobaric interference in GC-MS analysis demands careful method development; procurement of the correct isomer is essential for reproducible fragrance formulation and regulatory compliance, as pinoacetaldehyde's established sensory profile cannot be extrapolated to the target compound.

• [1] Scents and Flavors. Pinoacetaldehyde (CAS 33885-51-7): Properties, Uses & Safety. https://scentsandflavors.com (accessed 2026-05-10). View Source

Methallyl vs. Saturated Isobutyl Side Chain: Differential Olefin Reactivity and Odor Profile Potential

The target compound contains a methallyl group (2-methylprop-2-en-1-yl) at C2, whereas its closest saturated analog, 2-(2-methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde, bears an isobutyl side chain . The terminal olefin in the methallyl group introduces a site for electrophilic addition, radical chemistry, and transition-metal-catalyzed cross-coupling that is absent in the saturated analog. In the broader context of norbornane fragrance chemistry, the presence and geometry of the side-chain double bond have been demonstrated to profoundly affect odor character—patents on disubstituted bicyclo[2.2.1]heptanes specifically identify 2-endo-acetyl-3-exo-(2-methylprop-1-en-1-yl) derivatives as possessing surprising and interesting fragrance properties [1]. While no direct odor threshold or sensory panel data for the target compound itself are publicly available, the structural precedent from this patent class indicates that the unsaturated methallyl side chain is a critical determinant of olfactory quality distinct from saturated analogs.

Side-Chain Unsaturation

Class-level

Methallyl side chain (terminal C=C) vs. saturated isobutyl side chain. Patent precedent describes surprising fragrance properties for unsaturated bicyclo[2.2.1]heptane derivatives.

Enables alkene functionalization; odor class context (patent-level)

No direct odor data for target compound; patent class inference

Evidence Dimension	Side-chain unsaturation: chemical reactivity and fragrance potential
Target Compound Data	Methallyl side chain (contains terminal C=C bond) at C2
Comparator Or Baseline	2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde: saturated isobutyl side chain at C2 ; Patent US4728747: 2-endo-acetyl-3-exo-(2-methylprop-1-en-1-yl)-bicyclo[2.2.1]hept-5-ene described as possessing surprising and interesting fragrance properties [1]
Quantified Difference	Presence vs. absence of a reactive terminal olefin (qualitative); no quantitative odor threshold data available for direct comparison
Conditions	Structural comparison based on vendor catalog entries and patent disclosures

Why This Matters

The olefin handle enables downstream chemistry (oxidation, metathesis, polymer-supported synthesis) that is precluded with the saturated analog, making the target compound a more versatile building block; in fragrance development, the side-chain unsaturation is a recognized structural motif for modulating odor character, supporting compound selection for proprietary lead generation.

• [1] US Patent 4,728,747. Novel 2,3-disubstituted bicyclo(2.2.1)heptanes and heptenes, their preparation, and their use as scents. Filed 1986, issued 1988. View Source

Priority Application Scenarios for 2-(2-Methylprop-2-en-1-yl)bicyclo[2.2.1]heptane-2-carbaldehyde Based on Differentiated Evidence

Quaternary Carbon-Containing Aldehyde Building Block for Divergent Medicinal Chemistry and Fragrance SAR Programs

The target compound's quaternary C2 center bearing both a reactive aldehyde and an olefin-containing methallyl side chain makes it a privileged intermediate for generating libraries of structurally diverse derivatives. As demonstrated by Liang et al. (2014), bicyclo[2.2.1]heptane scaffolds accessed via Diels–Alder/rearrangement sequences can be obtained with high enantiomeric ratios (up to 96.5:3.5) under chiral Lewis acid catalysis, enabling stereochemically defined lead series [1]. The aldehyde group permits reductive amination, Grignard addition, and Wittig olefination, while the methallyl olefin enables orthogonal functionalization via epoxidation, dihydroxylation, or metathesis, offering a two-vector diversification strategy that simpler bicyclo[2.2.1]heptane-2-carbaldehydes cannot provide.

Certified Reference Standard for Method Development to Resolve Isobaric Interference with Pinoacetaldehyde

With an identical molecular formula (C₁₂H₁₈O) to pinoacetaldehyde—a widely used fragrance ingredient with a boiling point of 243.9 °C—but a distinct bicyclo[2.2.1]heptane core and aldehyde connectivity, the target compound presents a known isobaric interference risk in GC-MS-based fragrance quality control [1]. Procurement of a characterized sample of the target compound enables development of validated chromatographic methods (e.g., using distinct retention indices or MS/MS transitions) to unambiguously resolve these two constitutional isomers, supporting regulatory compliance in fragrance ingredient identity testing.

Synthetic Intermediate for Proprietary Fragrance Lead Exploration Exploiting Unsaturated Side-Chain Motifs

Patents on disubstituted bicyclo[2.2.1]heptanes (e.g., US 4,728,747) explicitly disclose that 2-methylprop-1-en-1-yl-substituted bicyclo[2.2.1]heptane derivatives possess surprising and interesting fragrance properties relevant to woody, floral, and green odor families [1]. While the specific organoleptic profile of the target compound remains proprietary or unpublished, its structural membership in this patented fragrance class, combined with its distinct methallyl (rather than methylpropenyl) substitution pattern, positions it as a candidate for lead diversification programs seeking novel intellectual property in the bicyclo[2.2.1]heptane aldehyde odorant space.

Sterically Demanding Aldehyde Substrate for Methodology Studies on Nucleophilic Addition to Quaternary Centers

The quaternary carbon bearing the aldehyde in the target compound presents a sterically congested electrophilic center that is fundamentally different from the secondary aldehyde carbon in unsubstituted or monomethyl-substituted bicyclo[2.2.1]heptane-2-carbaldehydes. MM2 calculations on related methyl-substituted bicyclo[2.2.1]heptane-2-carboxaldehydes have shown that stability and endo/exo isomer ratios are sensitive to substitution [1]. The target compound can serve as a demanding test substrate for evaluating the scope and limitations of new nucleophilic addition methodologies—including organocatalytic and enantioselective transformations—where steric effects at the quaternary center govern reactivity and selectivity outcomes.

Application

Selection Property

Validation Focus

Divergent synthesis scaffold

Quaternary aldehyde + olefin handle

Stereochemical and functional group scope

Isobaric isomer analytical standard

Bicyclo[2.2.1] core vs. isobaric isomer

GC-MS retention and MS/MS differentiation

Fragrance lead exploration

Unsaturated methallyl side chain

Fragrance property class context (patent-level)

Methodology development substrate

Sterically congested quaternary aldehyde

Nucleophilic addition selectivity and scope

• [1] Yuasa, Y.; Tsuruta, H.; Yuasa, Y. The Synthesis and Stereochemistry of Methyl Substituted Bicyclo[2.2.1]heptane-2-carboxaldehydes. J. Essent. Oil Res. 2000, 12, 679–684. View Source